Cas no 109384-17-0 (Tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate)

Tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate structure
109384-17-0 structure
Product Name:Tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate
CAS No:109384-17-0
MF:C9H16N2O3
MW:200.234942436218
CID:128411
Update Time:2023-08-02

Tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylicacid, 3-(hydroxyimino)-, 1,1-dimethylethyl ester, (Z)- (9CI)
    • tert-butyl (3Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylicacid,3-(hydroxyimino)-,1,1-dimethylethylester,(Z)-(9CI)
    • N-Boc-3-pyrrolidinone Oxime
    • tert-Butyl 3-(hydroxyimino)pyrrolidine-1-carboxylate
    • N-t-BOC-3-Pyrrolidine oxime
    • OR316054
    • N-t-BOC-3-pyrrolidine oxime, AldrichCPR
    • 1-(tert-Butoxycarbonyl)pyrrolidine-3-oneoxime
    • tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate
    • Tert-butyl (Z)-3-(hydroxyimino)pyrrolidine-1-carboxylate
    • Inchi: 1S/C9H16N2O3/c1-9(2,3)14-8(12)11-5-4-7(6-11)10-13/h13H,4-6H2,1-3H3/b10-7-
    • InChI Key: VGGFRVVFQKZXFV-YFHOEESVSA-N
    • SMILES: O(C(N1C/C(/CC1)=N\O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Topological Polar Surface Area: 62.1
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